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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzoic acid

Cat. No.: B181752

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Chloro-2-
methylbenzoic acid (CAS No. 7499-08-3), a key intermediate in the synthesis of
pharmaceuticals and agrochemicals. Adherence to these guidelines is critical to ensure a safe
laboratory environment.

Hazard Identification and Classification

3-Chloro-2-methylbenzoic acid is classified as a hazardous substance. The primary hazards
are associated with irritation to the skin, eyes, and respiratory system.[1][2]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]
3]

Skin Irritation 2

H319: Causes serious eye

Eye Irritation 2A o

irritation.[1][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1]
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Signal Word: Warning[3]
Hazard Pictogram:
e GHSO07 (Exclamation Mark)

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Chloro-2-methylbenzoic acid is
provided below.

Property Value

Molecular Formula CsH7CIO2[1]

Molecular Weight 170.59 g/mol [1]

Appearance White to off-white crystalline powder.[4]
Melting Point 163-166 °C

Flash Point Not applicable.

Storage Class 11 - Combustible Solids

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.

Engineering Controls:

e Use in a well-ventilated area, preferably with a local exhaust ventilation system or in a fume
hood.[3]

o Ensure eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

i . Chemical-resistant gloves (e.qg., nitrile, butyl
Skin Protection
rubber) and a lab coat.[6]

For operations that may generate dust, a
Respiratory Protection NIOSH-approved N95 dust mask or higher is

recommended.

Handling and Storage

Safe Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust.[7]

Wash hands thoroughly after handling.[3]

Keep away from incompatible materials such as strong oxidizing agents.[8][9]
Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

o Keep separated from incompatible materials.[8]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if
you feel unwell.[3][5][8]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[3][5][8] Seek

medical attention if skin irritation occurs.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[5][8]
Remove contact lenses if present and easy to
do.[3] Continue rinsing. Seek immediate medical

attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[3][5] Never give anything by mouth to an
unconscious person. Seek medical attention.
[10]

Below is a workflow for first aid response:
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Immediate Actions
. Remove Contaminated Clothing Flush Eyes with Water .
Move to Fresh Air ¢ Wash with Soap & Water (15 mins) Rinse Mouth
if unwell if irritation persists always always

Medical Attentior

Seek Medical Attention

Click to download full resolution via product page
First Aid Response Workflow

Firefighting and Accidental Release Measures

Firefighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam.[3][8]

o Specific Hazards: May produce poisonous gases in a fire, including carbon monoxide,
carbon dioxide, and hydrogen chloride gas.[5][9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Accidental Release Measures:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b181752?utm_src=pdf-body-img
https://www.tcichemicals.com/BE/en/sds/C3261_EU_6N.pdf
https://tsapps.nist.gov/srmext/msds/2144-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2137114&productDescription=METHYL+3-CHLROBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC108660250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2137114&productDescription=METHYL+3-CHLROBENZOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://tsapps.nist.gov/srmext/msds/2144-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Personal Precautions: Ensure adequate ventilation.[5] Wear appropriate personal protective
equipment.[3] Avoid dust formation.[8]

e Environmental Precautions: Prevent product from entering drains or waterways.[3]

o Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed
container for disposal.[5][9] Avoid creating dust. Use non-sparking tools.

The logical flow for managing a spill is outlined below:
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Accidental Spill Response Workflow
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Toxicity and Ecological Information

Detailed quantitative toxicity data for 3-Chloro-2-methylbenzoic acid is not readily available in
the provided search results. However, it is known to cause irritation. No information was found
to indicate that this substance is persistent, bioaccumulative, or toxic (PBT), or very persistent
and very bioaccumulative (vPvB).[3]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, state, and federal
regulations.[3] Waste should be handled by a licensed waste disposal company. Do not allow
the chemical to enter drains or the environment.[9]

Experimental Protocols: Best Practices

While specific experimental protocols for this compound are not available, the following
represents best practices for handling and use in a laboratory setting.

Protocol: Weighing and Preparing Solutions
e Preparation:

o Ensure the work area (e.g., fume hood, ventilated balance enclosure) is clean and free of
clutter.

o Don the appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.
o If there is a risk of significant dust generation, use an N95 respirator.
e Weighing:
o Perform all weighing operations within a ventilated enclosure to minimize dust inhalation.

o Use a tared, appropriate-sized container to weigh the desired amount of 3-Chloro-2-
methylbenzoic acid.

o Handle the solid with a spatula; avoid scooping actions that could generate dust.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b181752?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/C3261_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/C3261_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC108660250&countryCode=US&language=en
https://www.benchchem.com/product/b181752?utm_src=pdf-body
https://www.benchchem.com/product/b181752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Close the primary container immediately after weighing.

e Solution Preparation:

[e]

Add the weighed solid to the chosen solvent in a flask or beaker within the fume hood.

(¢]

Add the solvent slowly to avoid splashing.

[¢]

If necessary, use a magnetic stirrer or gentle agitation to dissolve the solid.

o

Ensure the container is appropriately labeled with the chemical name, concentration, date,
and your initials.

o Cleanup:

[e]

Carefully clean the spatula and any other contaminated equipment.

o

Wipe down the work surface with an appropriate solvent and then with soap and water.

[¢]

Dispose of any contaminated wipes or weighing paper in the designated solid waste
container.

o

Need Custom Synthesis?

Remove PPE and wash hands thoroughly.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 3-Chloro-2-
methylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181752#3-chloro-2-methylbenzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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